![molecular formula C16H13BrN4O2S B270290 N-(4-bromophenyl)-3-{[5-(2-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanamide](/img/structure/B270290.png)
N-(4-bromophenyl)-3-{[5-(2-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanamide
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Overview
Description
N-(4-bromophenyl)-3-{[5-(2-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as BPO-27 and is a member of the oxadiazole family of compounds.
Scientific Research Applications
BPO-27 has shown potential therapeutic applications in various scientific research studies. It has been found to exhibit anticancer activity against a range of cancer cell lines, including lung cancer, breast cancer, and prostate cancer. BPO-27 has also been shown to have antifungal and antibacterial properties, making it a potential candidate for the development of new antibiotics. Additionally, BPO-27 has been found to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.
Mechanism of Action
The mechanism of action of BPO-27 is not well understood. However, it is believed that the compound exerts its anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. BPO-27 has also been shown to inhibit the growth of cancer cells by interfering with the cell cycle. The exact mechanism by which BPO-27 exerts its antifungal, antibacterial, and anti-inflammatory effects is still under investigation.
Biochemical and Physiological Effects:
BPO-27 has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that the compound inhibits the growth of cancer cells, fungi, and bacteria. BPO-27 has also been found to reduce inflammation in animal models of inflammatory diseases. Additionally, BPO-27 has been shown to have low toxicity, indicating that it may be a safe and effective therapeutic agent.
Advantages and Limitations for Lab Experiments
One advantage of using BPO-27 in lab experiments is its relative ease of synthesis. The compound can be obtained in good yields using a straightforward synthesis method. Additionally, BPO-27 has been found to have low toxicity, making it a safe compound to work with in the lab. However, one limitation of using BPO-27 in lab experiments is its limited solubility in water. This can make it difficult to work with in aqueous solutions.
Future Directions
There are several future directions for research on BPO-27. One area of research could focus on elucidating the mechanism of action of the compound. This could provide insight into how BPO-27 exerts its anticancer, antifungal, antibacterial, and anti-inflammatory effects. Another area of research could focus on optimizing the synthesis of BPO-27 to improve yield and purity. Additionally, future studies could investigate the efficacy of BPO-27 in animal models of cancer, fungal infections, bacterial infections, and inflammatory diseases. Finally, further research could be conducted to investigate the potential of BPO-27 as a lead compound for the development of new therapeutic agents.
Synthesis Methods
The synthesis of BPO-27 involves the reaction of 4-bromoaniline with 2-pyridinecarboxylic acid hydrazide in the presence of triethylamine. The resulting intermediate is then reacted with 2-chloroethanethiol to yield BPO-27. The synthesis of BPO-27 is a relatively straightforward process, and the compound can be obtained in good yields.
properties
Molecular Formula |
C16H13BrN4O2S |
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Molecular Weight |
405.3 g/mol |
IUPAC Name |
N-(4-bromophenyl)-3-[(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)sulfanyl]propanamide |
InChI |
InChI=1S/C16H13BrN4O2S/c17-11-4-6-12(7-5-11)19-14(22)8-10-24-16-21-20-15(23-16)13-3-1-2-9-18-13/h1-7,9H,8,10H2,(H,19,22) |
InChI Key |
ABQFNRQXAAKQHL-UHFFFAOYSA-N |
SMILES |
C1=CC=NC(=C1)C2=NN=C(O2)SCCC(=O)NC3=CC=C(C=C3)Br |
Canonical SMILES |
C1=CC=NC(=C1)C2=NN=C(O2)SCCC(=O)NC3=CC=C(C=C3)Br |
Origin of Product |
United States |
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